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Compound of Interest

Dibenzyl N,N-
Compound Name:
diisopropylphosphoramidite

Cat. No.: B043645

An In-depth Technical Guide on the Physical Properties of Dibenzyl N,N-
diisopropylphosphoramidite

Introduction

Dibenzyl N,N-diisopropylphosphoramidite is a versatile phosphitylating agent crucial in
organic synthesis, particularly for the preparation of phosphopeptides and nucleotide coupling.
[1][2] Its utility in the development of complex biomolecules makes a thorough understanding of
its physical properties essential for researchers, scientists, and professionals in drug
development. This guide provides a detailed overview of these properties, experimental
protocols for their determination, and a workflow for its quality assessment.

Chemical Identity
o Chemical Name: Dibenzyl N,N-diisopropylphosphoramidite[1]

e Synonyms: Bis(benzyloxy)(diisopropylamino)phosphine,
Dibenzyloxy(diisopropylamino)phosphine[3]

e CAS Number: 108549-23-1[3]
e Molecular Formula: C20H2sNO2P[1][4]

e Molecular Weight: 345.42 g/mol [1][3][4]
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Quantitative Physical Properties

The physical characteristics of Dibenzyl N,N-diisopropylphosphoramidite are summarized in
the table below. These values are critical for handling, storage, and application in synthetic

chemistry.

Property Value Source(s)
Appearance C.:Ieér, cfolorless to light yellow (A15]6]
liquid/ail.

Density 1.028 g/mL at 25 °C. [11[31[7]
Boiling Point 130 °C at 0.55 mmHg. [11[3]
Refractive Index n20/D 1.535. [11[3]
Flash Point 69 °C (156.2 °F) - closed cup. [31[7]

Soluble in THF, acetonitrile,
N dichloromethane, and
Solubility ) [1][3]8]
chloroform. Insoluble in cold

water.

Technical grade typically
Purity ~90%; High purity grades [3][4][6]
>98%.

Stability and Handling

Dibenzyl N,N-diisopropylphosphoramidite is sensitive to moisture and air and should be
stored under an inert atmosphere, such as nitrogen.[7] Recommended storage is in a
refrigerated environment between 2-8°C.[1][3] The compound is classified as a combustible
liquid.[3]

Experimental Protocols for Property Determination

The physical properties listed above are determined by standard laboratory procedures. While
specific internal testing protocols of manufacturers may vary, the general methodologies are
well-established.
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1. Determination of Density: The density of a liquid sample like Dibenzyl N,N-
diisopropylphosphoramidite is typically determined using a pycnometer or a digital density

meter.

e Protocol using a Pycnometer:

[e]

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (mz).

o Itis then filled with distilled water of a known temperature (e.g., 25°C) and weighed again
(m2). The density of water at this temperature is known.

o The pycnometer is emptied, dried, and filled with the sample liquid (Dibenzyl N,N-
diisopropylphosphoramidite) at the same temperature and weighed (ms).

o The density (p) of the sample is calculated using the formula: p_sample = ((ms - m1) / (m:z
- m1)) * p_water.

2. Determination of Boiling Point: The boiling point at reduced pressure is determined using
vacuum distillation.

e Protocol for Vacuum Distillation:

o The sample is placed in a distillation flask connected to a condenser, a receiving flask, and
a vacuum pump with a manometer.

o The system is evacuated to the desired pressure (e.g., 0.55 mmHg).
o The flask is heated gently.

o The temperature at which the liquid boils and its vapor condenses is recorded as the
boiling point at that specific pressure.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,

typically an Abbé refractometer.
» Protocol using an Abbé Refractometer:

o Afew drops of the liquid sample are placed on the prism of the refractometer.
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o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs.

o The refractive index is read directly from the instrument's scale, corrected for temperature
(typically 20°C).

Workflow for Quality Assessment

The quality and purity of phosphoramidite reagents are paramount for their successful
application in synthesis. A typical quality control workflow involves multiple analytical
techniques to confirm identity and purity.
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Quality Control Workflow for Dibenzyl N,N-diisopropylphosphoramidite
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Caption: Quality control workflow for Dibenzyl N,N-diisopropylphosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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